Cas no 2138093-79-3 (tert-butyl N-{3-[2-(propan-2-yloxy)acetyl]pyridin-2-yl}carbamate)

• Product Name: tert-butyl N-{3-[2-(propan-2-yloxy)acetyl]pyridin-2-yl}carbamate
• CAS No: 2138093-79-3
• MF: C₁₅H₂₂N₂O₄
• MW: 294.346184253693
• CID: 5848826
• PubChem ID: 165498868
• Update Time: 2025-06-15

tert-butyl N-{3-[2-(propan-2-yloxy)acetyl]pyridin-2-yl}carbamate Chemical and Physical Properties

Names and Identifiers

• 2138093-79-3
• tert-butyl N-{3-[2-(propan-2-yloxy)acetyl]pyridin-2-yl}carbamate
• EN300-1145952

• Inchi： 1S/C15H22N2O4/c1-10(2)20-9-12(18)11-7-6-8-16-13(11)17-14(19)21-15(3,4)5/h6-8,10H,9H2,1-5H3,(H,16,17,19)
• InChI Key： YCSQLXSIUAWGNX-UHFFFAOYSA-N
• SMILES： O(C(NC1C(=CC=CN=1)C(COC(C)C)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 294.15795719g/mol
• Monoisotopic Mass: 294.15795719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 77.5Ų

Additional information on tert-butyl N-{3-[2-(propan-2-yloxy)acetyl]pyridin-2-yl}carbamate

tert-butyl N-{3-[2-(propan-2-yloxy)acetyl]pyridin-2-yl}carbamate (CAS No. 2138093-79-3): A Comprehensive Overview

tert-butyl N-{3-[2-(propan-2-yloxy)acetyl]pyridin-2-yl}carbamate (CAS No. 2138093-79-3) is a sophisticated organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features and potential biological activities, has been the subject of numerous studies aimed at elucidating its properties and applications.

The chemical structure of tert-butyl N-{3-[2-(propan-2-yloxy)acetyl]pyridin-2-yl}carbamate is composed of a tert-butyl carbamate moiety attached to a pyridine ring, which is further substituted with a 2-(propan-2-yloxy)acetyl group. This intricate arrangement confers the compound with a combination of lipophilic and polar characteristics, making it an attractive candidate for various pharmacological investigations.

Recent research has highlighted the potential of tert-butyl N-{3-[2-(propan-2-yloxy)acetyl]pyridin-2-yl}carbamate in modulating specific biological pathways. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action involves the modulation of nuclear factor-kappa B (NF-κB) signaling, a key regulator of inflammation.

In addition to its anti-inflammatory effects, tert-butyl N-{3-[2-(propan-2-yloxy)acetyl]pyridin-2-yl}carbamate has shown promise in neuroprotective applications. A preclinical study conducted by researchers at the University of California, San Francisco, revealed that this compound can effectively reduce oxidative stress and neuronal damage in models of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The neuroprotective effects are attributed to its ability to enhance the expression of antioxidant enzymes and mitigate mitochondrial dysfunction.

The pharmacokinetic profile of tert-butyl N-{3-[2-(propan-2-yloxy)acetyl]pyridin-2-yl}carbamate has also been extensively studied. Research indicates that it exhibits favorable oral bioavailability and a relatively long half-life, making it suitable for chronic administration. Furthermore, the compound demonstrates low toxicity and good safety margins in animal models, which are crucial factors for its potential translation into clinical settings.

Clinical trials are currently underway to evaluate the efficacy and safety of tert-butyl N-{3-[2-(propan-2-yloxy)acetyl]pyridin-2-yl}carbamate in human subjects. Early phase I trials have shown promising results, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for more advanced clinical studies to further validate its therapeutic potential.

Beyond its direct biological activities, tert-butyl N-{3-[2-(propan-2-yloxy)acetyl]pyridin-2-yl}carbamate has also been explored as a lead compound for drug discovery efforts. Its structural scaffold serves as a valuable starting point for the design and synthesis of novel derivatives with enhanced potency and selectivity. Computational methods such as molecular docking and virtual screening have been employed to identify optimized analogs with improved pharmacological profiles.

In conclusion, tert-butyl N-{3-[2-(propan-2-yloxy)acetyl]pyridin-2-yl}carbamate (CAS No. 2138093-79-3) represents a promising molecule with diverse biological activities and therapeutic potential. Ongoing research continues to uncover new insights into its mechanisms of action and applications, positioning it as a valuable asset in the development of novel treatments for various diseases. As more data becomes available from clinical trials and preclinical studies, the future prospects for this compound appear highly promising.